Cas no 229948-67-8 (4-Bromotoluene-d7)

• Product Name: 4-Bromotoluene-d7
• CAS No: 229948-67-8
• MF: C₇H₇Br
• MW: 178.077613115311
• MDL: MFCD08704883
• CID: 245236
• PubChem ID: 12222045
• Update Time: 2025-04-19

4-Bromotoluene-d7 Chemical and Physical Properties

Names and Identifiers

• Benzene-1,2,4,5-d4,3-bromo-6-(methyl-d3)- (9CI)
• (2D7)-4-bromotoluene
• 4-bromotelluroanisole
• AGN-PC-00NLZ1
• Benzene, 1-bromo-4-(methyltelluro)-
• bromotoluene-d7
• CTK0J2169
• p-bromotelluroanisole
• p-bromotoluene-D7
• p-Brom-telluroanisol
• 4-Bromotoluene-d7
• 4-Methylbromobenzene-d7
• 1-bromo-4-(?H?)methyl(?H?)benzene
• AKOS015943631
• 1-bromo-2,3,5,6-tetradeuterio-4-(trideuteriomethyl)benzene
• SCHEMBL7940058
• 4-Bromotoluene-d7, 98 atom % D
• 229948-67-8
• D99362
• DB-316436

• MDL： MFCD08704883
• Inchi： 1S/C7H7Br/c1-6-2-4-7(8)5-3-6/h2-5H,1H3/i1D3,2D,3D,4D,5D
• InChI Key： ZBTMRBYMKUEVEU-AAYPNNLASA-N
• SMILES： BrC1C([2H])=C([2H])C(C([2H])([2H])[2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 177.017
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0A^2

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes